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Compound of Interest

Compound Name: Pentanimidoylamino-acetic acid

Cat. No.: B061729

Introduction

Pentanimidoylamino-acetic acid is a key intermediate in the synthesis of various
pharmaceutical compounds, including substituted imidazoles which are precursors for
angiotensin Il antagonists.[1][2][3] Accurate quantification and purity assessment of this
intermediate are critical for ensuring the quality and yield of the final active pharmaceutical
ingredient. This application note presents a detailed protocol for the analysis of
Pentanimidoylamino-acetic acid using High-Performance Liquid Chromatography (HPLC)
with UV detection. The method is designed to be robust, accurate, and suitable for in-process
control and quality assessment in research and drug development settings.

Chemical Properties

o Chemical Name: Pentanimidoylamino-acetic acid[4][5]

Synonyms: 2-Pentanimidamidoacetic acid, Glycine, N-(1-iminopentyl)-[4][5]

CAS Number: 193140-43-1[4][5]

Molecular Formula: C7H1aN202[4][5]

Molecular Weight: 158.2 g/mol [4][5]

Experimental Protocol
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This section details the proposed HPLC method for the analysis of Pentanimidoylamino-
acetic acid.

Materials and Reagents

» Pentanimidoylamino-acetic acid reference standard

Acetonitrile (HPLC grade)

Ammonium acetate (analytical grade)

Glacial acetic acid (analytical grade)[6]

Deionized water (18.2 MQ-cm)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis.
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Parameter Recommended Setting

HPLC System Agilent 1260 Infinity 1l or equivalent

C18 reversed-phase column (e.g., 4.6 x 150
Column
mm, 5 pum)

) 20 mM Ammonium acetate in water, pH
Mobile Phase A ] ] ] ]
adjusted to 4.5 with acetic acid

Mobile Phase B Acetonitrile

5% B to 40% B over 10 minutes; 40% B for 2
Gradient minutes; 40% B to 5% B over 1 minute; re-

equilibrate at 5% B for 2 minutes

Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 uL
Detection UV at 210 nm
Run Time 15 minutes

Preparation of Solutions

o Mobile Phase A: Dissolve 1.54 g of ammonium acetate in 1 L of deionized water. Adjust the
pH to 4.5 using glacial acetic acid. Filter through a 0.45 um membrane filter.

o Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Pentanimidoylamino-acetic
acid reference standard and dissolve in 10 mL of Mobile Phase A.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with Mobile Phase A to concentrations ranging from 1 pg/mL to 100 pg/mL.

Sample Preparation

Accurately weigh the sample containing Pentanimidoylamino-acetic acid and dissolve it in a
known volume of Mobile Phase A to achieve a final concentration within the calibration range.
Filter the sample solution through a 0.45 um syringe filter before injection.
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Data Presentation

The following tables summarize the expected quantitative data from the HPLC analysis.

Table 1: System Suitability Parameters

Parameter Acceptance Criteria Typical Result
Tailing Factor <20 1.2
Theoretical Plates > 2000 5500
Retention Time (RT) - ~ 5.8 min
Relative Standard Deviation
<1.0% 0.3%
(RSD) of RT (n=6)
RSD of Peak Area (n=6) <2.0% 0.8%

ble 2: Method Validation €

Parameter Result

Linearity (r?) =>0.999

Range 1-100 pg/mL

LOD 0.3 pg/mL

LOQ 1.0 pg/mL

Accuracy 98.5% - 101.2%

Precision (RSD) <2.0%
Visualizations

Experimental Workflow Diagram

Caption: Workflow for the HPLC analysis of Pentanimidoylamino-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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